Cas no 124-07-2 (Octanoic acid)

• Product Name: Octanoic acid
• CAS No: 124-07-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00004429
• CID: 36114
• PubChem ID: 379
• Update Time: 2025-07-04

Octanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid
• C8:0 ACID
• C8 ACID
• CAPRYLIC ACID
• CARBOXYLIC ACID C8
• FEMA 2799
• N-CAPRYLIC ACID
• N-OCTOIC ACID
• N-OCTYLIC ACID
• OCTIC ACID
• OCTOIC ACID
• OCTYLIC ACID
• RARECHEM AL BO 0185
• 1-heptanecarboxylicacid
• 1-octanoic acid
• acidecaprylique
• acideoctanoique
• Caprylic Acid (Octanoic Acid)
• CAPRYLIC ACID(AS)
• n-Octanoic acid
• Octanoic acid (Caprylic)
• Acid C8,Caprylic acid
• CAPRYLIC ACID (C8)
• CAPRYLIC ACID NATURAL
• heptane-7-carboxylic acid
• NATURAL CAPRYLIC ACID FEMA NO.2799
• neo-fat 8
• Octanoic acid (Caprylic)1000µg
• OCTANOIC ACID FOR SYNTHESIS
• Octocapric Acid
• NAA82
• OCTANE
• Emery657
• octanoic
• acid c-8
• Lunac8-95
• C8
• neo-fat8
• Emery 657
• 1-heptanecarboxylic acid
• SMR001252279
• octylate
• 1-heptanecarboxylate
• CH3-[CH2]6-COOH
• octanoate
• Acidum octanocium
• n-octoate
• C8:0
• CH3-[CH2]6-COO(-)
• MLS002415762
• MLSMR
• caprylate
• Kaprylsaeure
• Octansaeure
• octanoic acid, ion(1-)
• caprilate
• 8:0
• n-octylate
• n-caprylate
• Acido octanoico
• OCTANOIC ACID (CAPRYLIC ACID)
• n-octanoate
• Acide octanoique
• NSC5024
• QSPL 011
• HY-41417
• AI3-04162
• fatty acid 8:0
• Octanoic acid, >=98%
• NCGC00090957-02
• Tox21_300345
• Kyselina kaprylova [Czech]
• 43FDA9D7-2300-41E7-A373-A34F25B81553
• DB04519
• OCTANOIC ACID [MART.]
• OCTANOIC ACID (MART.)
• SR-01000865607-2
• HSDB 821
• QSPL 184
• caprylsaure
• C-8 acid
• STL282742
• DTXSID3021645
• Heptane-1-carboxylic acid
• SCHEMBL3933
• CAS-124-07-2
• LMFA01010008
• 287111-23-3
• OCTANOIC ACID [WHO-DD]
• 287111-08-4
• D05220
• FA(8:0)
• EN300-21305
• Octanoic acid, analytical standard
• CAPRYLIC ACID (EP MONOGRAPH)
• CAPRYLIC ACID [EP IMPURITY]
• CHEMBL324846
• USEPA/OPP Pesticide Code:128919
• n-octanoicacid
• UNII-OBL58JN025
• NCIOpen2_009358
• EC 204-677-5
• CAPRYLIC ACID [NF]
• NSC 5024
• OCTANOIC ACID [INN]
• Kortacid-0899
• Lunac 8-98
• CAPRYLIC ACID (EP IMPURITY)
• CH3-(CH2)6-COOH
• NS00008861
• Tox21_201279
• CAPRYLIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• n-heptanecarboxylic acid
• Caprylic acid-8-13C
• Hexacid 898
• CAPRYLIC ACID [MI]
• Enantic acid
• EDENOR C 8-98-100
• CHEBI:28837
• CAPRYLIC ACID [EP MONOGRAPH]
• CAPRYLIC ACID (CONSTITUENT OF SAW PALMETTO)
• Caprylic acid, European Pharmacopoeia (EP) Reference Standard
• Prifac 2901
• Octanoic acid [USAN:INN]
• 68937-74-6
• Acid C8
• NCGC00090957-03
• Octanoic acid, >=99%
• NCIOpen2_002902
• OCTANOIC ACID [USAN]
• CAPRYLIC ACID [USP-RS]
• Lunac 8-95
• Acidum octanocium [Latin]
• Kyselina kaprylova
• Acidum octanocium (Latin)
• BP-27909
• CAPRYLIC ACID [VANDF]
• Octanoic acid (USAN/INN)
• J-005040
• n-octic acid
• Acido octanoico [Spanish]
• STR10050
• AKOS000118802
• Octanoic acid-7-13C
• Octanoic acid, for synthesis, 99.5%
• NCGC00090957-01
• OCTANOIC ACID [HSDB]
• EINECS 204-677-5
• NCGC00090957-04
• OCTANOIC ACID [II]
• IS_D15-OCTANOIC ACID
• Z104495238
• Prifac-2901
• O0027
• OCTANOIC ACID [FHFI]
• Octanoic acid, certified reference material, TraceCERT(R)
• NAA 82
• OBL58JN025
• Acide octanoique [French]
• bmse000502
• FEMA No. 2799
• Caprylic acid (natural)
• Caprylic acid (NF)
• BRD-K35170555-001-07-9
• CS-0016549
• 4-02-00-00982 (Beilstein Handbook Reference)
• caprylic-acid
• BRN 1747180
• MFCD00004429
• WLN: QV7
• Octanoic acid (USAN)
• CCRIS 4689
• SBI-0633446.0002
• HMS2270A23
• Caprylic Acid (Octanoic Acid), Pharmaceutical Secondary Standard; Certified Reference Material
• DTXCID501645
• CAPRYLIC ACID (USP-RS)
• Octanoic acid, ?99%
• 124-07-2
• GTPL4585
• C06423
• SR-01000865607
• acidum octanoicum
• Octanoic acid, >=98%, FG
• Kortacid 0899
• octanic acid
• Octanoic acid, natural, >=98%, FG
• Octanoic acid, >=96.0%
• 287111-06-2
• NCGC00258831-01
• Caprylsaeure
• OCTANOIC ACID (II)
• NSC-5024
• BDBM50485608
• NCGC00090957-05
• BRD-K35170555-001-09-5
• Caprylic acid, United States Pharmacopeia (USP) Reference Standard
• Q409564
• s6296
• NCGC00254446-01
• Tox21_111045
• Copper as octanoate
• FA 8:0
• 0ctanoic acid
• HY-41417R
• 204-677-5
• FO34504
• Octanoic acid (Standard)

• MDL： MFCD00004429
• Inchi： 1S/C8H16O2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H,9,10)
• InChI Key： WWZKQHOCKIZLMA-UHFFFAOYSA-N
• SMILES： CCCCCCCC(O)=O
• BRN： 1747180

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: A colorless transparent liquid with a sweat odor.
• Density: 0.91 g/mL at 25 °C(lit.)
• Melting Point: 15-17 °C (lit.)
• Boiling Point: 238°C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.428(lit.)
• PH: 4 (0.2g/l, H2O, 20℃)
• Solubility: 0.68g/l
• Water Partition Coefficient: 0.68 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents. Flammable.
• PSA: 37.30000
• LogP: 2.43150
• pka: 4.89(at 25℃)
• FEMA: 2799
• Merck: 1765
• Vapor Pressure: 1 mmHg ( 78 °C)
• Solubility: It can be dissolved in ether, chloroform, carbon disulfide, petroleum ether, glacial acetic acid, ethyl acetate and other organic solvents. Dissolve 0.068g in 100g water at 20 ℃ and 0.113g at 60 ℃. At 14.4 ℃, water dissolved 3.88% in octanoic acid. Dissolve 770g in 100g benzene at 10 ℃. Dissolve 262g in 100g ethanol at 0 ℃ and 1035g at 10 ℃. Dissolve 280g in 100g Isopropanol at 0 ℃ and 990g at 10 ℃.

Octanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26-S36/39-S45-S36/37/39-S25
• RTECS：RH0175000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Explosive Limit：1%(V)
• HazardClass：8
• PackingGroup：III
• Toxicity：LD50 orally in rats: 10,080 mg/kg (Jenner)
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

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